Cas no 54209-95-9 (3-[2-(Pyridin-2-yl)ethenyl]-1,2-benzoxazole)

• Product Name: 3-[2-(Pyridin-2-yl)ethenyl]-1,2-benzoxazole
• CAS No: 54209-95-9
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 2831135
• PubChem ID: 71441748
• Update Time: 2025-04-21

3-[2-(Pyridin-2-yl)ethenyl]-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 3-[2-(Pyridin-2-yl)ethenyl]-1,2-benzoxazole
• 54209-95-9
• DTXSID00850668

• Inchi： 1S/C14H10N2O/c1-2-7-14-12(6-1)13(16-17-14)9-8-11-5-3-4-10-15-11/h1-10H
• InChI Key： KKULPDQKQMLMDW-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C=CC2C=CC=CN=2)=N1

Computed Properties

• Exact Mass: 222.079312947Da
• Monoisotopic Mass: 222.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 38.9Ų